![molecular formula C10H13ClN2 B1407097 2-(Methylamino)-2-(p-tolyl)acetonitrile hydrochloride CAS No. 1440535-60-3](/img/structure/B1407097.png)
2-(Methylamino)-2-(p-tolyl)acetonitrile hydrochloride
Overview
Description
2-(Methylamino)-2-(p-tolyl)acetonitrile hydrochloride, also known as MTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. MTA is a white crystalline powder that is soluble in water and commonly used as a reagent in chemical reactions.
Scientific Research Applications
2-(Methylamino)-2-(p-tolyl)acetonitrile hydrochloride has been found to have potential applications in various areas of scientific research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In pharmacology, this compound has been studied for its potential use as an analgesic and as a treatment for drug addiction. In medicinal chemistry, this compound has been used as a building block for the synthesis of various compounds with potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 2-(Methylamino)-2-(p-tolyl)acetonitrile hydrochloride is not fully understood, but it is believed to act on the central nervous system by modulating neurotransmitter release and uptake. This compound has been shown to increase the release of dopamine, norepinephrine, and serotonin, which are neurotransmitters involved in mood regulation and pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal studies. It has been shown to increase locomotor activity and decrease pain sensitivity in rats. This compound has also been shown to increase the expression of BDNF, a protein involved in neuronal growth and survival.
Advantages and Limitations for Lab Experiments
2-(Methylamino)-2-(p-tolyl)acetonitrile hydrochloride has several advantages for lab experiments, including its high purity and stability, as well as its ease of synthesis. However, this compound has some limitations, including its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for the study of 2-(Methylamino)-2-(p-tolyl)acetonitrile hydrochloride. One area of interest is the development of this compound derivatives with improved pharmacological properties. Another area of interest is the investigation of this compound's potential as a treatment for various diseases, including neurodegenerative diseases and drug addiction. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.
In conclusion, this compound is a chemical compound with significant potential for scientific research applications. Its synthesis method has been extensively studied and optimized, and it has been found to have potential therapeutic applications in various areas. Further research is needed to fully understand its mechanism of action and to develop new derivatives with improved pharmacological properties.
Properties
IUPAC Name |
2-(methylamino)-2-(4-methylphenyl)acetonitrile;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2.ClH/c1-8-3-5-9(6-4-8)10(7-11)12-2;/h3-6,10,12H,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTXPYNSAZDMWPX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C#N)NC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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